Cas no 2361763-72-4 (N-({1-[1-(prop-2-enoyl)piperidine-4-carbonyl]piperidin-4-yl}methyl)methanesulfonamide)

• Product Name: N-({1-[1-(prop-2-enoyl)piperidine-4-carbonyl]piperidin-4-yl}methyl)methanesulfonamide
• CAS No: 2361763-72-4
• MF: C₁₆H₂₇N₃O₄S
• MW: 357.468282938004
• CID: 6415870
• PubChem ID: 145889014
• Update Time: 2025-08-05

N-({1-[1-(prop-2-enoyl)piperidine-4-carbonyl]piperidin-4-yl}methyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• Z2088628078
• EN300-26575934
• 2361763-72-4
• N-({1-[1-(prop-2-enoyl)piperidine-4-carbonyl]piperidin-4-yl}methyl)methanesulfonamide

• Inchi： 1S/C16H27N3O4S/c1-3-15(20)18-10-6-14(7-11-18)16(21)19-8-4-13(5-9-19)12-17-24(2,22)23/h3,13-14,17H,1,4-12H2,2H3
• InChI Key： YOCULTZBPOXNBJ-UHFFFAOYSA-N
• SMILES： S(C)(NCC1CCN(C(C2CCN(C(C=C)=O)CC2)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 357.17222752g/mol
• Monoisotopic Mass: 357.17222752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 95.2Ų

Additional information on N-({1-[1-(prop-2-enoyl)piperidine-4-carbonyl]piperidin-4-yl}methyl)methanesulfonamide

Comprehensive Overview of N-({1-[1-(prop-2-enoyl)piperidine-4-carbonyl]piperidin-4-yl}methyl)methanesulfonamide (CAS No. 2361763-72-4)

The compound N-({1-[1-(prop-2-enoyl)piperidine-4-carbonyl]piperidin-4-yl}methyl)methanesulfonamide (CAS No. 2361763-72-4) is a highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique structure, featuring a piperidine backbone and a methanesulfonamide moiety, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds that play a crucial role in regulating cellular processes and are often targeted in cancer treatment.

In recent years, the demand for novel small molecule inhibitors has surged, driven by the need for more effective and selective therapies. The compound's prop-2-enoyl group, also known as an acrylamide, is a key functional group that can form covalent bonds with target proteins, enhancing its inhibitory potency. This mechanism is similar to that of several FDA-approved drugs, such as ibrutinib and osimertinib, which have revolutionized the treatment of certain cancers. As a result, N-({1-[1-(prop-2-enoyl)piperidine-4-carbonyl]piperidin-4-yl}methyl)methanesulfonamide is being explored for its potential in precision medicine and targeted therapy.

The synthesis of CAS No. 2361763-72-4 involves multi-step organic reactions, including amide coupling and piperidine derivatization. These processes require meticulous optimization to ensure high yield and purity, which are critical for its application in drug development. The compound's physicochemical properties, such as solubility and stability, are also under investigation to determine its suitability for formulation. Given the growing interest in proteolysis-targeting chimeras (PROTACs) and other degradation-based therapies, this compound's modular structure could be leveraged to design bifunctional molecules that selectively degrade disease-causing proteins.

From a pharmacokinetic perspective, N-({1-[1-(prop-2-enoyl)piperidine-4-carbonyl]piperidin-4-yl}methyl)methanesulfonamide exhibits promising ADME (Absorption, Distribution, Metabolism, and Excretion) profiles in preclinical studies. Its ability to penetrate cell membranes and reach intracellular targets is a significant advantage, particularly for diseases like autoimmune disorders and neurodegenerative conditions. Additionally, its methanesulfonamide group may contribute to improved metabolic stability, reducing the risk of rapid clearance from the body.

The compound's potential extends beyond oncology. Recent studies have explored its utility in inflammatory diseases and infectious diseases, where dysregulated kinase activity is a common pathological feature. For instance, its inhibitory effects on JAK-STAT signaling could make it a candidate for treating rheumatoid arthritis or psoriasis. Furthermore, the rise of AI-driven drug discovery has accelerated the identification of new applications for CAS No. 2361763-72-4, with machine learning algorithms predicting its interactions with previously unexplored targets.

In the context of green chemistry, efforts are underway to develop more sustainable synthetic routes for N-({1-[1-(prop-2-enoyl)piperidine-4-carbonyl]piperidin-4-yl}methyl)methanesulfonamide. Researchers are exploring catalytic methods and biocatalysis to minimize waste and reduce the environmental impact of its production. This aligns with the broader pharmaceutical industry's commitment to sustainability and carbon neutrality, which are increasingly important to stakeholders and regulatory agencies.

As the scientific community continues to unravel the full potential of CAS No. 2361763-72-4, collaborations between academia and industry are expected to play a pivotal role. The compound's versatility and modularity make it a valuable tool for chemical biology studies, enabling researchers to probe complex biological systems with precision. Whether as a standalone therapeutic or a building block for more advanced molecules, N-({1-[1-(prop-2-enoyl)piperidine-4-carbonyl]piperidin-4-yl}methyl)methanesulfonamide represents a fascinating area of research with far-reaching implications.